Cas no 1935363-02-2 (5'-methoxy-2',3'-dihydrospiroazetidine-2,1'-indene)
5'-methoxy-2',3'-dihydrospiroazetidine-2,1'-indene Chemical and Physical Properties
Names and Identifiers
-
- 5'-methoxy-2',3'-dihydrospiro[azetidine-2,1'-indene]
- 1935363-02-2
- EN300-1297134
- 6-Methoxyspiro[1,2-dihydroindene-3,2'-azetidine]
- Spiro[azetidine-2,1'-[1H]indene], 2',3'-dihydro-5'-methoxy-
- 5'-methoxy-2',3'-dihydrospiroazetidine-2,1'-indene
-
- Inchi: 1S/C12H15NO/c1-14-10-2-3-11-9(8-10)4-5-12(11)6-7-13-12/h2-3,8,13H,4-7H2,1H3
- InChI Key: GYINZFSQUKVSRY-UHFFFAOYSA-N
- SMILES: N1CCC21C1=C(C=C(OC)C=C1)CC2
Computed Properties
- Exact Mass: 189.115364102g/mol
- Monoisotopic Mass: 189.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- Density: 1.14±0.1 g/cm3(Predicted)
- Boiling Point: 313.6±37.0 °C(Predicted)
- pka: 10.86±0.20(Predicted)
5'-methoxy-2',3'-dihydrospiroazetidine-2,1'-indene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1297134-0.05g |
5'-methoxy-2',3'-dihydrospiro[azetidine-2,1'-indene] |
1935363-02-2 | 0.05g |
$864.0 | 2023-05-26 | ||
| Enamine | EN300-1297134-0.1g |
5'-methoxy-2',3'-dihydrospiro[azetidine-2,1'-indene] |
1935363-02-2 | 0.1g |
$904.0 | 2023-05-26 | ||
| Enamine | EN300-1297134-0.25g |
5'-methoxy-2',3'-dihydrospiro[azetidine-2,1'-indene] |
1935363-02-2 | 0.25g |
$946.0 | 2023-05-26 | ||
| Enamine | EN300-1297134-0.5g |
5'-methoxy-2',3'-dihydrospiro[azetidine-2,1'-indene] |
1935363-02-2 | 0.5g |
$987.0 | 2023-05-26 | ||
| Enamine | EN300-1297134-1.0g |
5'-methoxy-2',3'-dihydrospiro[azetidine-2,1'-indene] |
1935363-02-2 | 1g |
$1029.0 | 2023-05-26 | ||
| Enamine | EN300-1297134-2.5g |
5'-methoxy-2',3'-dihydrospiro[azetidine-2,1'-indene] |
1935363-02-2 | 2.5g |
$2014.0 | 2023-05-26 | ||
| Enamine | EN300-1297134-5.0g |
5'-methoxy-2',3'-dihydrospiro[azetidine-2,1'-indene] |
1935363-02-2 | 5g |
$2981.0 | 2023-05-26 | ||
| Enamine | EN300-1297134-10.0g |
5'-methoxy-2',3'-dihydrospiro[azetidine-2,1'-indene] |
1935363-02-2 | 10g |
$4421.0 | 2023-05-26 | ||
| Enamine | EN300-1297134-50mg |
5'-methoxy-2',3'-dihydrospiro[azetidine-2,1'-indene] |
1935363-02-2 | 50mg |
$827.0 | 2023-09-30 | ||
| Enamine | EN300-1297134-100mg |
5'-methoxy-2',3'-dihydrospiro[azetidine-2,1'-indene] |
1935363-02-2 | 100mg |
$867.0 | 2023-09-30 |
5'-methoxy-2',3'-dihydrospiroazetidine-2,1'-indene Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 5'-methoxy-2',3'-dihydrospiroazetidine-2,1'-indene
Introduction to 5'-methoxy-2',3'-dihydrospiroazetidine-2,1'-indene (CAS No. 1935363-02-2)
5'-methoxy-2',3'-dihydrospiroazetidine-2,1'-indene, identified by the chemical compound code CAS No. 1935363-02-2, is a structurally intriguing molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of spirocyclic heterocycles, which are known for their diverse biological activities and potential applications in drug discovery. The presence of both azetidine and indene moieties in its structure imparts unique electronic and steric properties, making it a promising candidate for further exploration.
The 5'-methoxy substituent plays a crucial role in modulating the pharmacophoric characteristics of the molecule. Methoxy groups are frequently incorporated into drug candidates due to their ability to enhance solubility, improve metabolic stability, and influence binding interactions with biological targets. In the context of 5'-methoxy-2',3'-dihydrospiroazetidine-2,1'-indene, this functional group may contribute to its binding affinity and selectivity towards specific enzymes or receptors involved in therapeutic pathways.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the spirocyclic core of 5'-methoxy-2',3'-dihydrospiroazetidine-2,1'-indene can effectively interact with hydrophobic pockets of target proteins, while the methoxy substituent provides additional hydrogen bonding opportunities. These interactions are critical for achieving high efficacy and minimal off-target effects.
In the realm of medicinal chemistry, spirocyclic compounds have been extensively studied for their potential as scaffolds for drug development. The unique structural features of 5'-methoxy-2',3'-dihydrospiroazetidine-2,1'-indene make it an attractive candidate for further optimization. Researchers have been exploring derivatives of this compound to enhance its pharmacological profile, including improving bioavailability and reducing toxicity.
One particularly promising area of research involves the investigation of 5'-methoxy-2',3'-dihydrospiroazetidine-2,1'-indene as a precursor for novel therapeutic agents. Preliminary studies have indicated that this compound may exhibit inhibitory activity against certain kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders. The spiroazetidine moiety is known to disrupt protein-protein interactions, making it a valuable tool for developing small-molecule inhibitors.
The synthesis of 5'-methoxy-2',3'-dihydrospiroazetidine-2,1'-indene presents both challenges and opportunities for synthetic chemists. The spirocyclic structure requires precise control over reaction conditions to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it possible to construct complex heterocycles more efficiently than ever before. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in achieving the desired molecular architecture.
The pharmacokinetic properties of 5'-methoxy-2',3 '-dihydrospiroazetidine - 2 , 1 '-indene are also of great interest. Studies have shown that modifications at the methoxy substituent can significantly impact metabolic stability and oral bioavailability. By optimizing these parameters, researchers can enhance the therapeutic potential of this compound while minimizing adverse effects.
Furthermore, the use of 5 '- methoxy - 2 ', 3 '- dihydrospiro azetidine - 2 , 1 '- indene as an intermediate in multi-step syntheses has opened up new avenues for drug discovery. Its versatile structure allows for further functionalization, enabling the creation of libraries of derivatives with tailored biological activities. This approach is particularly valuable in high-throughput screening campaigns aimed at identifying novel lead compounds.
The growing interest in 5 '- methoxy - 2 ', 3 '- dihydrospiro azetidine - 2 , 1 '- indene is also reflected in its increasing presence in scientific literature. Numerous patents and research articles have been published on this compound, highlighting its significance in pharmaceutical research. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further development and commercialization efforts.
In conclusion,5 '- methoxy - 2 ', 3 '- dihydrospiro azetidine - 2 , 1 '- indene (CAS No. 1935363-02-2) is a structurally complex and biologically relevant molecule with significant potential in drug discovery. Its unique combination of pharmacophoric features makes it an attractive candidate for further exploration, particularly as an intermediate for developing novel therapeutic agents. As research continues to uncover new applications for this compound,5 '- methoxy - 2 ', 3 '- dihydrospiro azetidine - 2 , 1 '- indene is poised to play a crucial role in advancing pharmaceutical innovation.
1935363-02-2 (5'-methoxy-2',3'-dihydrospiroazetidine-2,1'-indene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)